Cas no 2091179-84-7 (thiolane-3-sulfonyl chloride)

• Product Name: thiolane-3-sulfonyl chloride
• CAS No: 2091179-84-7
• MF: C₄H₇ClO₂S₂
• MW: 186.680177927017
• CID: 6288217
• PubChem ID: 87580713
• Update Time: 2025-10-30

thiolane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• thiolane-3-sulfonyl chloride
• 2091179-84-7
• EN300-2004236
• SCHEMBL3821647

• Inchi： 1S/C4H7ClO2S2/c5-9(6,7)4-1-2-8-3-4/h4H,1-3H2
• InChI Key： BJBWRZLZQUZCSB-UHFFFAOYSA-N
• SMILES： ClS(C1CSCC1)(=O)=O

Computed Properties

• Exact Mass: 185.9575995g/mol
• Monoisotopic Mass: 185.9575995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on thiolane-3-sulfonyl chloride

Recent Advances in the Application of Thiolane-3-sulfonyl Chloride (CAS: 2091179-84-7) in Chemical Biology and Pharmaceutical Research

Thiolane-3-sulfonyl chloride (CAS: 2091179-84-7) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and potential for diverse applications. Recent studies have highlighted its role as a key intermediate in the synthesis of sulfonamide-based compounds, which are widely used in drug discovery and development. This research brief aims to provide an overview of the latest advancements involving thiolane-3-sulfonyl chloride, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

One of the most notable applications of thiolane-3-sulfonyl chloride is its use in the preparation of sulfonamide derivatives, which are known for their broad-spectrum biological activities. Recent publications have demonstrated its efficacy in the synthesis of novel inhibitors targeting various enzymes, including carbonic anhydrases and proteases. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful incorporation of thiolane-3-sulfonyl chloride into a series of potent carbonic anhydrase IX inhibitors, showcasing its potential in cancer therapy.

In addition to its role in drug discovery, thiolane-3-sulfonyl chloride has been employed in chemical biology for the modification of biomolecules. Researchers have utilized its reactive sulfonyl chloride group to selectively label proteins and peptides, enabling the study of protein-protein interactions and post-translational modifications. A recent study in ACS Chemical Biology (2024) described the development of a thiolane-3-sulfonyl chloride-based probe for the detection of cysteine residues in live cells, offering new insights into redox biology and cellular signaling pathways.

The synthetic versatility of thiolane-3-sulfonyl chloride has also been explored in the context of material science. A 2023 study in Advanced Materials demonstrated its use in the functionalization of polymeric surfaces, leading to the development of antimicrobial coatings with enhanced stability and efficacy. This application underscores the compound's potential beyond traditional pharmaceutical uses, opening new avenues for interdisciplinary research.

Despite its promising applications, challenges remain in the handling and storage of thiolane-3-sulfonyl chloride due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies have addressed some of these issues, with the development of more stable derivatives and improved purification techniques. A review article in Organic Process Research & Development (2024) summarized these innovations, providing practical guidelines for researchers working with this compound.

In conclusion, thiolane-3-sulfonyl chloride (CAS: 2091179-84-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity and versatility make it indispensable for the synthesis of bioactive molecules, biomolecule labeling, and material functionalization. Future research is expected to further expand its applications, particularly in targeted drug delivery and precision medicine. As the field progresses, continued optimization of synthetic protocols and safety measures will be essential to fully harness the potential of this compound.